N-4-pyridinyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-pyridin-4-yl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C15H14N4S.ClH/c1-2-4-12-11(3-1)13-14(17-9-18-15(13)20-12)19-10-5-7-16-8-6-10;/h5-9H,1-4H2,(H,16,17,18,19);1H
• InChI Key: KPVJVDZXZKUOLN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N=CN=C3S2)NC4=CC=NC=C4.Cl
• Molecular Formula: C15H15ClN4S
• Molecular Weight: 318.8 g/mol

Description

“N-4-pyridinyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-amine hydrochloride” is a complex organic compound. It contains a pyridine ring, which is a basic six-membered ring with one nitrogen atom, and a benzothieno[2,3-d]pyrimidine moiety, which is a fused ring system containing a thiophene (a five-membered ring with one sulfur atom) and a pyrimidine (a six-membered ring with two nitrogen atoms).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothieno[2,3-d]pyrimidine core, with the pyridinyl and amine groups attached at specific positions. The exact 3D conformation would depend on the specific substituents and their stereochemistry.

Chemical Reactions Analysis

As an organic compound containing multiple heterocycles, this compound could participate in a variety of chemical reactions. The pyridine ring is basic and can undergo reactions typical of amines, while the thiophene and pyrimidine rings can undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the presence and position of any substituents. In general, it would be expected to have the properties typical of a complex organic compound, such as a certain degree of solubility in organic solvents, a specific melting point and boiling point, etc.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and more. Future research could explore the synthesis, properties, and potential applications of this compound.